N-(2-(2-fluorophenyl)-2-methoxypropyl)benzo[d][1,3]dioxole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-(2-fluorophenyl)-2-methoxypropyl)benzo[d][1,3]dioxole-5-carboxamide” is a benzodioxole derivative . Benzodioxole derivatives are known to possess a broad spectrum of activities, including potential anti-tumor activity through induction of apoptosis .
Synthesis Analysis
The synthesis of benzodioxole compounds involves various techniques. For instance, the synthesis of a similar compound, 1-((benzo[d][1,3]dioxol-5-yl)methyl)-2-((benzo[d][1,3]dioxol-6-yl)methyl)diselane, was achieved by treating piperonal with NaHSe in the presence of piperidine hydrochloride, and ethanol as solvent .Molecular Structure Analysis
The molecular structure of benzodioxole compounds can be analyzed using various spectroscopic techniques such as multinuclear NMR (1H, 13C, and 77Se), IR, and mass spectrometry .Chemical Reactions Analysis
Benzodioxole derivatives have shown significant antitumor activity, with the probable mechanisms due to EGFR inhibition, apoptosis, DNA binding, tyrosinase inhibition, and HER-2 inhibition .Physical And Chemical Properties Analysis
The physical and chemical properties of benzodioxole compounds can be analyzed using techniques like thermal analysis .Scientific Research Applications
- N-[2-(2-Fluorophenyl)-2-methoxypropyl]-1,3-benzodioxole-5-carboxamide has been investigated for its potential as an anticancer agent. Studies have shown that it exhibits biological activity against certain types of cancer cells . Further research is needed to understand its mechanism of action and potential clinical applications.
- Researchers have explored the antibacterial activity of this compound. It may have the ability to inhibit bacterial growth, making it a candidate for novel antimicrobial agents. Investigating its efficacy against specific bacterial strains could provide valuable insights.
- Crystallographic studies have revealed the compound’s three-dimensional structure. It consists of two aromatic rings that are effectively coplanar, with an interplanar angle of approximately 0.7°. The central amide group forms intramolecular contacts with adjacent atoms, contributing to its stability .
- Fluorinated molecules, including benzamides, have attracted attention in medicinal chemistry. Researchers study their effects on drug development and therapies. N-(2,4-difluorophenyl)-2-fluorobenzamide (Fo24) is part of this exploration, contributing to the growing dataset of fluorinated compounds .
- Fo24 is an isomer of the recently reported 2,3-difluorinated analogue Fo23. Understanding the structural differences between these isomers provides valuable insights into the effects of halogen substitution patterns on molecular properties .
Anticancer Activity
Antibacterial Properties
Structural Insights
Fluorine Chemistry Exploration
Halogenated Benzamides
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-(2-fluorophenyl)-2-methoxypropyl]-1,3-benzodioxole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18FNO4/c1-18(22-2,13-5-3-4-6-14(13)19)10-20-17(21)12-7-8-15-16(9-12)24-11-23-15/h3-9H,10-11H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPLNEYRLUUURRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C1=CC2=C(C=C1)OCO2)(C3=CC=CC=C3F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18FNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2-fluorophenyl)-2-methoxypropyl)benzo[d][1,3]dioxole-5-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.